Cas no 832102-99-5 (Piperazine, 1-[(5-aminobenzo[b]thien-2-yl)carbonyl]-4-phenyl-)

Piperazine, 1-[(5-aminobenzo[b]thien-2-yl)carbonyl]-4-phenyl- structure
832102-99-5 structure
Product Name:Piperazine, 1-[(5-aminobenzo[b]thien-2-yl)carbonyl]-4-phenyl-
CAS No:832102-99-5
MF:C19H19N3OS
MW:337.43866276741
CID:676383
PubChem ID:11994542
Update Time:2025-04-19

Piperazine, 1-[(5-aminobenzo[b]thien-2-yl)carbonyl]-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[(5-aminobenzo[b]thien-2-yl)carbonyl]-4-phenyl-
    • (5-amino-1-benzothiophen-2-yl)-(4-phenylpiperazin-1-yl)methanone
    • (5-aminobenzo[b]thien-2-yl)(4-phenyl-1-piperazinyl)Methanone
    • SCHEMBL6253982
    • FT-0766591
    • 832102-99-5
    • DTXSID20475458
    • Inchi: 1S/C19H19N3OS/c20-15-6-7-17-14(12-15)13-18(24-17)19(23)22-10-8-21(9-11-22)16-4-2-1-3-5-16/h1-7,12-13H,8-11,20H2
    • InChI Key: ZGOFWQZAPZRBSR-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(=CC=2C=C1C(N1CCN(C2C=CC=CC=2)CC1)=O)N

Computed Properties

  • Exact Mass: 337.12488341g/mol
  • Monoisotopic Mass: 337.12488341g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 77.8Ų
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